Cas no 374684-06-7 (Benzenamine, 3-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]-)

• Product Name: Benzenamine, 3-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]-
• CAS No: 374684-06-7
• MF: C₁₁H₇F₆N₃
• MW: 295.183802843094
• CID: 1483783
• Update Time: 2024-08-23

Benzenamine, 3-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]-

• Inchi： 1S/C11H7F6N3/c12-10(13,14)8-5-9(11(15,16)17)20(19-8)7-3-1-2-6(18)4-7/h1-5H,18H2
• InChI Key： JNBZYAIQCCLKQX-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(N2C(C(F)(F)F)=CC(C(F)(F)F)=N2)=C1

Computed Properties

• Exact Mass: 295.05451

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 310.0±42.0 °C(Predicted)
• PSA: 43.84
• pka: 3.40±0.10(Predicted)